Cas no 1087664-20-7 ([2-Chloro-7-(methylsulfanyl)quinolin-3-yl]methyl 2-(2-phenylethenesulfonamido)acetate)

• Product Name: [2-Chloro-7-(methylsulfanyl)quinolin-3-yl]methyl 2-(2-phenylethenesulfonamido)acetate
• CAS No: 1087664-20-7
• MF: C₂₁H₁₉ClN₂O₄S₂
• MW: 462.969561815262
• CID: 5797228
• PubChem ID: 28004815
• Update Time: 2025-06-09

[2-Chloro-7-(methylsulfanyl)quinolin-3-yl]methyl 2-(2-phenylethenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• [2-chloro-7-(methylsulfanyl)quinolin-3-yl]methyl 2-(2-phenylethenesulfonamido)acetate
• EN300-26607113
• 1087664-20-7
• Z51237810
• [2-Chloro-7-(methylsulfanyl)quinolin-3-yl]methyl 2-(2-phenylethenesulfonamido)acetate

• Inchi： 1S/C21H19ClN2O4S2/c1-29-18-8-7-16-11-17(21(22)24-19(16)12-18)14-28-20(25)13-23-30(26,27)10-9-15-5-3-2-4-6-15/h2-12,23H,13-14H2,1H3/b10-9+
• InChI Key： NIQFEJRNXCPMQU-MDZDMXLPSA-N
• SMILES： ClC1=C(COC(CNS(/C=C/C2C=CC=CC=2)(=O)=O)=O)C=C2C=CC(=CC2=N1)SC

Computed Properties

• Exact Mass: 462.0474771g/mol
• Monoisotopic Mass: 462.0474771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [2-Chloro-7-(methylsulfanyl)quinolin-3-yl]methyl 2-(2-phenylethenesulfonamido)acetate

Compound 1087664-20-7: [2-Chloro-7-(methylsulfanyl)quinolin-3-yl]methyl 2-(2-phenylethenesulfonamido)acetate

The compound with CAS No. 1087664-20-7, known as [2-Chloro-7-(methylsulfanyl)quinolin-3-yl]methyl 2-(2-phenylethenesulfonamido)acetate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a quinoline ring system, a methylsulfanyl group, and a sulfonamido substituent. The presence of these functional groups makes it a versatile compound with unique chemical properties and reactivity.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery and development. The quinolin framework is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold for medicinal chemists. In this compound, the chloro substituent at position 2 of the quinoline ring further enhances its electronic properties, potentially improving its bioavailability and binding affinity to target molecules.

The methylsulfanyl group attached at position 7 of the quinoline ring introduces additional sulfur-based interactions, which are crucial in many biochemical processes. Sulfur-containing compounds are often associated with antioxidant properties and can play a role in mitigating oxidative stress, a condition linked to numerous diseases such as neurodegenerative disorders and cardiovascular diseases. This makes the compound an interesting candidate for research in the field of antioxidant therapies.

The sulfonamido group present in the molecule adds another layer of functionality. Sulfonamides are known for their stability and ability to form hydrogen bonds, which are essential for drug-target interactions. The phenylethene moiety within the sulfonamido group introduces aromaticity and hydrophobicity, enhancing the molecule's potential for membrane permeability and binding efficiency. These characteristics make the compound a promising lead for developing targeted drug delivery systems.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules. The synthesis of [2-Chloro-7-(methylsulfanyl)quinolin-3-yl]methyl 2-(2-phenylethenesulfonamido)acetate involves multi-step reactions, including nucleophilic substitutions, coupling reactions, and protection/deprotection strategies. These methods ensure high yields and purity, which are critical for subsequent biological evaluations.

In terms of applications, this compound has shown potential in several areas. Its quinoline core makes it a candidate for anti-inflammatory and antiviral agents. Additionally, the presence of the sulfonamido group suggests its utility in peptide-based drug design, where such groups can serve as bioisosteres or linkers. Recent research has also explored its role in enzyme inhibition, particularly against kinases and proteases, which are key targets in cancer therapy.

The methylsulfanyl group contributes to the compound's redox properties, making it a potential candidate for use in battery materials or as a radical scavenger in industrial processes. Furthermore, its structural complexity provides opportunities for studying supramolecular chemistry and self-assembling systems.

In conclusion, CAS No. 1087664-20-7 represents a sophisticated organic molecule with diverse functional groups that offer multiple avenues for exploration in both academic research and industrial applications. Its unique combination of structural features positions it as a valuable tool in advancing our understanding of chemical biology and material science.